Mercuric bromide
Mercuric bromide
Mercury(II) bromide (HgBr2) affords 1:1 adducts on reaction with N,N,N′,N′- tetramethyl-o-phenylenediamine (o-Me2N.C6H4. NMe2). Single-crystal X-ray diffraction studies of these adducts have been reported.
Mercury(II) bromide (HgBr2) affords 1:1 adducts on reaction with N,N,N′,N′- tetramethyl-o-phenylenediamine. Single-crystal X-ray diffraction studies of these adducts have been reported. It forms complexes by reacting with 3,12-dimethylbenzo[a]quinoxalino[2,3-c]phenazine ligand.
Mercuric bromide appears as white rhombic crystals. Sensitive to light. Slightly soluble in water and denser than water. Severely toxic by inhalation and ingestion.
Mercury dibromide is a mercury coordination entity composed of mercury and bromine with the formula HgBr2.
Mercury(II) bromide (HgBr2) affords 1:1 adducts on reaction with N,N,N′,N′- tetramethyl-o-phenylenediamine. Single-crystal X-ray diffraction studies of these adducts have been reported. It forms complexes by reacting with 3,12-dimethylbenzo[a]quinoxalino[2,3-c]phenazine ligand.
Mercuric bromide appears as white rhombic crystals. Sensitive to light. Slightly soluble in water and denser than water. Severely toxic by inhalation and ingestion.
Mercury dibromide is a mercury coordination entity composed of mercury and bromine with the formula HgBr2.
Brand Name:
Vulcanchem
CAS No.:
7789-47-1
VCID:
VC21212141
InChI:
InChI=1S/2BrH.Hg/h2*1H;/q;;+2/p-2
SMILES:
Br[Hg]Br
Molecular Formula:
Br2Hg
Molecular Weight:
360.40 g/mol
Mercuric bromide
CAS No.: 7789-47-1
Cat. No.: VC21212141
Molecular Formula: Br2Hg
Molecular Weight: 360.40 g/mol
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Specification
| Description | Mercury(II) bromide (HgBr2) affords 1:1 adducts on reaction with N,N,N′,N′- tetramethyl-o-phenylenediamine (o-Me2N.C6H4. NMe2). Single-crystal X-ray diffraction studies of these adducts have been reported. Mercury(II) bromide (HgBr2) affords 1:1 adducts on reaction with N,N,N′,N′- tetramethyl-o-phenylenediamine. Single-crystal X-ray diffraction studies of these adducts have been reported. It forms complexes by reacting with 3,12-dimethylbenzo[a]quinoxalino[2,3-c]phenazine ligand. Mercuric bromide appears as white rhombic crystals. Sensitive to light. Slightly soluble in water and denser than water. Severely toxic by inhalation and ingestion. Mercury dibromide is a mercury coordination entity composed of mercury and bromine with the formula HgBr2. |
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| CAS No. | 7789-47-1 |
| Molecular Formula | Br2Hg |
| Molecular Weight | 360.40 g/mol |
| IUPAC Name | mercury(2+);dibromide |
| Standard InChI | InChI=1S/2BrH.Hg/h2*1H;/q;;+2/p-2 |
| Standard InChI Key | NGYIMTKLQULBOO-UHFFFAOYSA-L |
| SMILES | Br[Hg]Br |
| Canonical SMILES | [Br-].[Br-].[Hg+2] |
| Boiling Point | 322 °C |
| Colorform | White crystals or crystalline powder Colorless rhombic crystals White, rhombic crystals |
| Melting Point | 237 °C |
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